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Compound of Interest

Compound Name: GNF-7

CAS No.: 839706-07-9

Cat. No.: B15621306

Get Quote

Essential Safety and Handling Guide for GNF-7
FOR RESEARCH USE ONLY. NOT FOR HUMAN OR VETERINARY USE.

This document provides essential safety and logistical information for the handling and disposal

of GNF-7, a multi-kinase inhibitor. Researchers, scientists, and drug development professionals

should adhere to these guidelines to ensure personal safety and proper management of this

research compound. Given that a specific Safety Data Sheet (SDS) for GNF-7 is not readily

available, the following recommendations are based on the chemical properties of GNF-7 and

established safety protocols for handling potent, research-grade kinase inhibitors.[1][2][3]

Compound Information
GNF-7 is a potent inhibitor of Ras signaling, Ack1, GCK, and various forms of Bcr-Abl, including

the T315I mutant.[4][5][6][7] It is a biologically active small molecule and should be handled

with a high degree of caution as a potentially hazardous compound.[1]
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Property Value Source

Chemical Name

N-[3-[1,4-Dihydro-1-methyl-7-

[(6-methyl-3-

pyridinyl)amino]-2-

oxopyrimido[4,5-d]pyrimidin-

3(2H)-yl]-4-methylphenyl]-3-

(trifluoromethyl)benzamide

[6]

Molecular Formula C₂₈H₂₄F₃N₇O₂ [4][6]

Molecular Weight 547.53 g/mol [4][6]

CAS Number 839706-07-9 [4][6]

Appearance Solid powder N/A

Storage Store at -20°C [6]

Solubility
Soluble in DMSO (up to 50

mM)
[5][6]

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory when handling GNF-7 to minimize exposure.[1]

The required level of protection varies depending on the laboratory activity.
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Laboratory Activity
Recommended Personal Protective
Equipment

Weighing and Aliquoting (Solid Form)

Respirator: NIOSH-approved N95 or higher-

rated respirator. Gloves: Two pairs of nitrile

gloves (double-gloving). Eye Protection:

Chemical splash goggles. Lab Coat: Dedicated,

disposable, non-absorbent lab coat. Ventilation:

Certified chemical fume hood or powder

containment hood.[1]

Solution Preparation and Handling

Gloves: Two pairs of nitrile gloves. Eye

Protection: Chemical splash goggles or a face

shield. Lab Coat: Standard laboratory coat.

Ventilation: Chemical fume hood.[1]

Cell Culture and In Vitro Assays

Gloves: Nitrile gloves. Eye Protection: Safety

glasses with side shields. Lab Coat: Standard

laboratory coat. Containment: Class II biological

safety cabinet.[1]

Waste Disposal

Gloves: Heavy-duty nitrile or butyl rubber

gloves. Eye Protection: Chemical splash

goggles. Lab Coat: Standard laboratory coat.

Operational Plan: Step-by-Step Handling Protocol
A systematic workflow is crucial for minimizing exposure risk and maintaining the integrity of

GNF-7.

Receiving and Storage
Inspect: Upon receipt, visually inspect the container for any signs of damage or leakage.

Verify Storage Conditions: Confirm that the recommended storage temperature of -20°C is

met.[6]

Log and Store: Record the compound's arrival and store it in a clearly labeled, designated,

and secure location away from incompatible materials.
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Preparation of Stock Solutions
This protocol is for preparing a 10 mM stock solution in DMSO.

Pre-calculation:

To prepare 1 mL of a 10 mM stock solution, you will need 0.5475 mg of GNF-7 (Molecular

Weight = 547.53).

Calculation: 547.53 g/mol * 0.010 mol/L * 0.001 L = 0.005475 g = 5.475 mg. Correction:

The previous calculation was off by a factor of 10. For 1mL of 10mM stock, you need

5.475mg.

PPE and Environment:

Don the appropriate PPE for handling solid compounds as detailed in the table above

(double gloves, goggles, respirator, dedicated lab coat).

Perform all weighing and initial solvent addition within a certified chemical fume hood.[1][2]

Weighing:

Carefully weigh the desired amount of GNF-7 powder using a calibrated analytical

balance.

Use dedicated spatulas and weigh boats. Handle the solid compound gently to avoid

generating dust.[2]

Dissolution:

Transfer the weighed GNF-7 to an appropriate sterile microcentrifuge tube or vial.

Slowly add the calculated volume of fresh, anhydrous DMSO to the solid.[5]

Securely cap the vial.

Vortex or sonicate the solution as needed to ensure complete dissolution. Visually confirm

that no particulates are present.
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Labeling and Storage:

Clearly label the stock solution with the compound name, concentration, solvent, date of

preparation, and your initials.

Store the stock solution at -20°C as recommended.

Disposal Plan
All waste materials contaminated with GNF-7 must be disposed of as hazardous chemical

waste in accordance with local, state, and federal regulations.[2][3]

Solid Waste: This includes empty vials, contaminated gloves, pipette tips, weigh boats, and

any other disposable materials that have come into contact with GNF-7. Place these items in

a designated, sealed, and clearly labeled hazardous waste container.[2]

Liquid Waste: Collect all unused solutions containing GNF-7 in a designated, sealed, and

clearly labeled hazardous liquid waste container. Do not pour down the drain.[2]

Contaminated Sharps: Dispose of any contaminated needles or other sharps in a puncture-

resistant sharps container that is clearly labeled for hazardous chemical waste.[3]

Experimental Workflow Diagram
The following diagram outlines the general workflow for handling GNF-7 from receipt to

disposal.
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GNF-7 Handling and Disposal Workflow
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Caption: Workflow for safe handling of GNF-7 from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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